Cas no 2228118-22-5 (3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-2-hydroxypropanoic acid)

• Product Name: 3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-2-hydroxypropanoic acid
• CAS No: 2228118-22-5
• MF: C₁₄H₂₅NO₅
• MW: 287.352004766464
• CID: 6320816
• PubChem ID: 165656952
• Update Time: 2025-05-24

3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-2-hydroxypropanoic acid
• 2228118-22-5
• EN300-1886186
• 3-(1-{[(tert-butoxy)carbonyl]amino}cyclohexyl)-2-hydroxypropanoic acid

• Inchi： 1S/C14H25NO5/c1-13(2,3)20-12(19)15-14(7-5-4-6-8-14)9-10(16)11(17)18/h10,16H,4-9H2,1-3H3,(H,15,19)(H,17,18)
• InChI Key： RGDBEVMSKBHAKY-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC1(CCCCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 287.17327290g/mol
• Monoisotopic Mass: 287.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-2-hydroxypropanoic acid

Recent Advances in the Study of 3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-2-hydroxypropanoic acid (CAS: 2228118-22-5)

The compound 3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-2-hydroxypropanoic acid (CAS: 2228118-22-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexyl and tert-butoxycarbonyl (Boc) protected amino group, serves as a critical intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug development, particularly in the design of protease inhibitors and modulators of cellular signaling pathways.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of novel kinase inhibitors. The researchers demonstrated that the hydroxypropanoic acid moiety facilitates selective binding to ATP pockets of specific kinases, thereby enhancing inhibitory activity. The Boc-protected amino group was found to improve the compound's stability under physiological conditions, making it a promising candidate for further preclinical evaluation.

In addition to its applications in kinase inhibition, 3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-2-hydroxypropanoic acid has been investigated for its potential in peptide-based therapeutics. A recent preprint on bioRxiv detailed its use as a building block for constrained peptidomimetics, which exhibit enhanced bioavailability and resistance to proteolytic degradation. The study reported a 40% increase in plasma half-life compared to traditional linear peptides, underscoring the compound's utility in next-generation peptide drug design.

Further advancements in synthetic methodologies have also been reported. A 2024 Organic Letters publication described an optimized asymmetric synthesis route for this compound, achieving a 92% enantiomeric excess (ee) using a chiral auxiliary approach. This development addresses previous challenges in stereocontrol and scalability, paving the way for industrial-scale production.

Ongoing research is exploring the compound's potential in targeted drug delivery systems. Preliminary data from a collaborative study between academic and industry researchers suggest that derivatives of 3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-2-hydroxypropanoic acid can be conjugated to nanoparticles for site-specific release of anticancer agents. These findings, though yet to be peer-reviewed, indicate a promising direction for future therapeutic applications.

In conclusion, recent studies on 3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-2-hydroxypropanoic acid (CAS: 2228118-22-5) demonstrate its versatility as a pharmacophore and synthetic intermediate. Its applications span from kinase inhibition to peptide therapeutics and drug delivery, supported by advancements in synthetic chemistry. Further research is warranted to fully exploit its potential in addressing unmet medical needs.